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Compound of Interest

Compound Name: AW4

Cat. No.: B15583369

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on utilizing the Yeast Two-Hybrid (Y2H) system to identify and
characterize protein-protein interactions involving the hypothetical protein AW4.

Introduction to the Yeast Two-Hybrid (Y2H) System

The Yeast Two-Hybrid system is a powerful molecular biology technique used to discover
protein-protein interactions (PPIs) and protein-DNA interactions by taking advantage of the
modular nature of eukaryotic transcription factors. These transcription factors typically consist
of a DNA-binding domain (DBD) and a transcriptional activation domain (AD). The core
principle of the Y2H assay is that the two domains can be separated and still function if brought
back into proximity by interacting proteins.

In a typical screen, the protein of interest (the "bait," e.g., AW4) is fused to the DBD of a
transcription factor (e.g., GAL4). A library of potential interaction partners (the "prey") is fused to
the corresponding AD. When the bait and prey proteins interact, the DBD and AD are brought
close enough to reconstitute a functional transcription factor. This reconstituted factor then
drives the expression of a reporter gene (e.g., HIS3, ADEZ2, lacZ), allowing for the selection and
identification of interacting partners.

Visualizing the Y2H Principle and Workflow

To better illustrate the methodology, the following diagrams outline the principle of the Y2H
system and the experimental workflow for screening AW4 interactions.
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1. Construct Bait 3. Prepare Prey Library
(pPGBKT7-AW4) (cDNA Library in pGADT7)

4. Yeast Mating
(Bait Strain x Library Strain)

6. Interaction Selection
(Select on -Trp/-Leu/-His/-Ade media)

7. Colony PCR & Sequencing
of Positive Hits

9. Validate Interactions
(One-on-one Y2H & B-gal assay)
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protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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